Cas no 2034370-01-7 (N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide)

• Product Name: N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide
• CAS No: 2034370-01-7
• MF: C₁₇H₁₂F₃N₃O₂
• MW: 347.29
• CID: 5468254
• Update Time: 2025-05-20

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-​[[3-​(2-​furanyl)​-​2-​pyrazinyl]​methyl]​-​2-​(trifluoromethyl)​-
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide

• Inchi： 1S/C17H12F3N3O2/c18-17(19,20)12-5-2-1-4-11(12)16(24)23-10-13-15(22-8-7-21-13)14-6-3-9-25-14/h1-9H,10H2,(H,23,24)
• InChI Key： YJWDZZRPAVIHAY-UHFFFAOYSA-N
• SMILES： C1=CC=CC(C(NCC2=NC=CN=C2C2OC=CC=2)=O)=C1C(F)(F)F

Additional information on N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide (CAS No. 2034370-01-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzamides, which are widely studied for their diverse chemical properties and biological activities. The structure of this molecule is characterized by a pyrazine ring substituted with a furan group at the 3-position and a trifluoromethyl group at the 2-position of the benzamide moiety. These structural features contribute to its unique chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The integration of these techniques has not only improved the yield but also enhanced the purity of the final product, making it more suitable for high-throughput screening in pharmaceutical research. The furan group within the molecule is known to impart aromaticity and conjugation, which are critical for modulating electronic properties and enhancing stability.

One of the most promising applications of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide lies in its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits selective inhibitory activity against certain enzymes, making it a valuable candidate for developing novel therapeutic agents. Furthermore, its trifluoromethyl group introduces lipophilicity, which is essential for improving bioavailability and pharmacokinetic profiles.

From a materials science perspective, this compound has demonstrated remarkable electronic properties, particularly in semiconducting applications. Research indicates that its conjugated system facilitates charge transport, making it a potential candidate for organic electronics. This property has sparked interest in its use as an active layer material in organic photovoltaic devices, where efficient charge separation is crucial for energy conversion efficiency.

The synthesis of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide involves a multi-step process that begins with the preparation of intermediates such as pyrazine derivatives and furan-containing precursors. The final step typically involves amide bond formation under optimized conditions to ensure high regioselectivity and stereoselectivity. This rigorous synthetic approach underscores the importance of precise control over reaction parameters to achieve the desired product.

Environmental considerations have also been addressed in recent studies involving this compound. Researchers have explored its biodegradability and eco-friendly synthesis pathways, aligning with global sustainability goals. The incorporation of trifluoromethylation techniques that minimize waste generation has been particularly noteworthy, highlighting the compound's potential for green chemistry applications.

In conclusion, N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzamide (CAS No. 2034370-01-7) stands out as a versatile molecule with multifaceted applications across chemistry, pharmacology, and materials science. Its unique structure, combined with cutting-edge synthetic methodologies and sustainable practices, positions it as a key player in advancing modern scientific research.